Cas no 90433-85-5 (3-Acetyl-1,2,5-trimethylpyrrole)

• Product Name: 3-Acetyl-1,2,5-trimethylpyrrole
• CAS No: 90433-85-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 798354
• PubChem ID: 12280556
• Update Time: 2025-05-20

3-Acetyl-1,2,5-trimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-
• 3-Acetyl-1,2,5-trimethylpyrrole
• 1-(1,2,5-trimethylpyrrol-3-yl)ethanone
• Ethanone, 1-(1,2,5-trimethyl-1H-pyrrol-3-yl)-
• 1-(1,2,5-Trimethyl-1H-pyrrol-3-yl)ethanone
• AKOS000343442
• SB62400
• 90433-85-5
• O10243
• SCHEMBL10371971

• Inchi： 1S/C9H13NO/c1-6-5-9(8(3)11)7(2)10(6)4/h5H,1-4H3
• InChI Key： AKJLJJDUCFNCCV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 253.7±35.0 °C at 760 mmHg
• Flash Point: 107.3±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Acetyl-1,2,5-trimethylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Acetyl-1,2,5-trimethylpyrrole

3-Acetyl-1,2,5-Trimethylpyrrole: A Comprehensive Overview

3-Acetyl-1,2,5-trimethylpyrrole, also known by its CAS registry number CAS No. 90433-85-5, is a fascinating organic compound that has garnered significant attention in various fields of research and industry. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of acetyl and methyl substituents in its structure imparts unique chemical properties, making it a valuable molecule for both academic and practical applications.

The molecular formula of 3-Acetyl-1,2,5-trimethylpyrrole is C₁₀H₁₅NO, with a molecular weight of approximately 161.24 g/mol. Its structure consists of a pyrrole ring with three methyl groups attached at positions 1, 2, and 5, and an acetyl group at position 3. This substitution pattern not only enhances the stability of the molecule but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 3-Acetyl-1,2,5-trimethylpyrrole in the field of material science. Researchers have explored its use as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. The ability of this compound to undergo polymerization under specific conditions has opened new avenues for developing high-performance electronic devices.

In the pharmaceutical industry, 3-Acetyl-1,2,5-trimethylpyrrole has shown promise as a lead compound for drug development. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent and an antioxidant.

The synthesis of CAS No. 90433-85-5 involves a multi-step process that typically begins with the preparation of pyrrole derivatives followed by selective acetylation and methylation reactions. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity.

In terms of applications beyond research, 3-Acetyl-1,2,5-trimethylpyrrole has found use in the fragrance industry due to its pleasant odor profile. It is often employed as a flavor enhancer in food products and personal care items.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that under certain conditions, it can degrade into non-toxic byproducts, making it an eco-friendly option for industrial applications.

In conclusion, 3-Acetyl-1,2,5-trimethylpyrrole (CAS No. 90433-85-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research and development efforts worldwide.